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Compound of Interest

Compound Name: Methyl 2-propoxybenzoate

CAS No.: 18167-33-4

Cat. No.: B102055

Get Quote

Application Note: Optimized Synthesis of Methyl 2-propoxybenzoate via Williamson

Etherification

Introduction & Chemical Profile
Methyl 2-propoxybenzoate (CAS: 18167-33-4) is an ortho-substituted benzoate ester utilized

primarily as a fragrance ingredient (green, balsamic notes) and a pharmaceutical intermediate.

Structurally, it consists of a methyl salicylate core where the phenolic hydroxyl group has been

alkylated with a propyl chain.

This application note details a robust laboratory-scale synthesis protocol. Unlike Fischer

esterification, which targets the carboxyl group, this protocol utilizes the Williamson Ether

Synthesis to selectively alkylate the phenolic oxygen. This route is preferred for its high chemo-

selectivity, preventing transesterification of the methyl ester moiety.
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Property Data

IUPAC Name Methyl 2-propoxybenzoate

Molecular Formula C₁₁H₁₄O₃

Molecular Weight 194.23 g/mol

Boiling Point ~255–260 °C (atm); ~115–120 °C (4 mmHg)

Density (Est.) 1.09 – 1.12 g/mL

Solubility Soluble in EtOH, Et₂O, DCM; Insoluble in water.

Strategic Considerations & Mechanism
Chemo-Selectivity
The starting material, Methyl Salicylate, contains two oxygen-rich functional groups: a phenolic

hydroxyl and a methyl ester.

Challenge: Strong bases (e.g., NaOH, NaOEt) in alcoholic solvents can cause hydrolysis

(saponification) or transesterification of the methyl ester.

Solution: Use Potassium Carbonate (K₂CO₃) in an aprotic solvent (Acetone or DMF). K₂CO₃

is basic enough to deprotonate the phenol (pKa ~10) but generally too weak to hydrolyze the

ester under anhydrous conditions.

Reaction Mechanism (SN2)
The reaction proceeds via a bimolecular nucleophilic substitution (

).

Activation: The base deprotonates the phenolic -OH, breaking the intramolecular hydrogen

bond between the phenol and the carbonyl oxygen.

Substitution: The resulting phenoxide ion attacks the electrophilic carbon of 1-bromopropane,

displacing the bromide ion.
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Figure 1: Mechanistic pathway for the O-alkylation of methyl salicylate.

Experimental Protocol
Materials & Reagents

Methyl Salicylate: 15.2 g (100 mmol)

1-Bromopropane: 18.5 g (150 mmol, 1.5 eq)

Potassium Carbonate (K₂CO₃): 27.6 g (200 mmol, 2.0 eq) – Must be anhydrous/granular.

Potassium Iodide (KI): 0.8 g (5 mmol, 0.05 eq) – Finkelstein catalyst to accelerate reaction.

Acetone: 150 mL (Reagent grade, dried over molecular sieves).

Step-by-Step Methodology
Setup: Equip a 500 mL Round Bottom Flask (RBF) with a magnetic stir bar and a reflux

condenser. Place the system under a nitrogen atmosphere (optional but recommended to

prevent oxidation).

Charging: Add Methyl Salicylate (15.2 g) and Acetone (150 mL) to the flask. Stir to dissolve.

Base Addition: Add anhydrous K₂CO₃ (27.6 g) and catalytic KI (0.8 g). The mixture will be a

heterogeneous suspension.

Alkylation: Add 1-Bromopropane (18.5 g) via syringe or dropping funnel.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b102055/docs?utm_src=pdf-body-img#laboratory-synthesis-protocols-for-methyl-2-propoxybenzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102055?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reflux: Heat the mixture to a gentle reflux (~56–60 °C) for 12 to 18 hours.

Monitoring: Check progress via TLC (Hexane:Ethyl Acetate 8:2). The starting material

(Methyl Salicylate) will appear lower (more polar) due to the free -OH group. The product

will move higher (less polar).

Workup:

Cool the reaction mixture to room temperature.

Filter off the solid inorganic salts (KBr, excess K₂CO₃) using a sintered glass funnel. Wash

the filter cake with cold acetone (2 x 20 mL).

Concentrate the filtrate under reduced pressure (Rotovap) to remove acetone and excess

1-bromopropane.

Extraction & Washing (Critical Step):

Dissolve the oily residue in Diethyl Ether or Dichloromethane (100 mL).

Wash 1: 10% NaOH (2 x 50 mL). Note: This removes unreacted Methyl Salicylate by

converting it into the water-soluble sodium salicylate salt. The product (an ether-ester)

remains in the organic layer.

Wash 2: Brine (saturated NaCl, 50 mL).

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

Isolation: Filter the drying agent and evaporate the solvent to yield the crude oil.

Purification: Purify via Vacuum Distillation.

Target Fraction: ~115–120 °C at 4 mmHg.
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Figure 2: Operational workflow for the synthesis and purification of Methyl 2-
propoxybenzoate.

Validation & Quality Control
1H-NMR Analysis (CDCl₃, 400 MHz)
The successful formation of the ether bond is confirmed by the appearance of the propoxy

group signals and the disappearance of the phenolic proton.
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Shift (δ ppm) Multiplicity Integration Assignment

7.75 dd 1H
Ar-H (Ortho to

COOMe)

7.45 td 1H Ar-H

6.90 – 7.00 m 2H
Ar-H (Ortho/Para to

OR)

3.98 t 2H
-O-CH₂- (Propoxy

ether linkage)

3.88 s 3H
-COOCH₃ (Methyl

Ester)

1.85 sextet 2H -CH₂-CH₂-CH₃

1.05 t 3H -CH₂-CH₃

Infrared (IR) Spectroscopy
Diagnostic Absence: The broad O-H stretch (3200–3400 cm⁻¹) characteristic of Methyl

Salicylate must be absent.

Diagnostic Presence:

C=O Ester Stretch: ~1725 cm⁻¹ (Sharp, strong).

C-O Ether Stretch: ~1240–1260 cm⁻¹.

Safety & Handling
1-Bromopropane: Volatile and potentially neurotoxic. Handle in a fume hood.

Methyl Salicylate: Toxic if ingested in large quantities (salicylism).

Waste Disposal: Aqueous washes containing sodium salicylate should be neutralized before

disposal. Halogenated waste (DCM) must be segregated.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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